8-Hydroxydocosa-4,6,10,13,16,19-hexaenoic acid
8-Hydroxydocosa-4,6,10,13,16,19-hexaenoic acid
(±)8-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)8-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name:
Vulcanchem
CAS No.:
90780-54-4
VCID:
VC0163533
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21(23)19-16-13-14-17-20-22(24)25/h3-4,6-7,9-10,12-16,19,21,23H,2,5,8,11,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-,14-13+,15-12-,19-16+
SMILES:
CCC=CCC=CCC=CCC=CCC(C=CC=CCCC(=O)O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.5 g/mol
8-Hydroxydocosa-4,6,10,13,16,19-hexaenoic acid
CAS No.: 90780-54-4
Cat. No.: VC0163533
Molecular Formula: C22H32O3
Molecular Weight: 344.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)8-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)8-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid. |
|---|---|
| CAS No. | 90780-54-4 |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | (4E,6E,10Z,13Z,16Z,19Z)-8-hydroxydocosa-4,6,10,13,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21(23)19-16-13-14-17-20-22(24)25/h3-4,6-7,9-10,12-16,19,21,23H,2,5,8,11,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-,14-13+,15-12-,19-16+ |
| Standard InChI Key | ZHBVYDMSPDDAKE-KSOSSLAQSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\CC(/C=C/C=C/CCC(=O)O)O |
| SMILES | CCC=CCC=CCC=CCC=CCC(C=CC=CCCC(=O)O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC(C=CC=CCCC(=O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator